Cas no 121688-19-5 (Gibb-4b-ene-1,10-dicarboxylicacid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1a,4aa,10b)- (9CI))

• Product Name: Gibb-4b-ene-1,10-dicarboxylicacid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1a,4aa,10b)- (9CI)
• CAS No: 121688-19-5
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 199231
• Update Time: 2024-03-01

Gibb-4b-ene-1,10-dicarboxylicacid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1a,4aa,10b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Gibb-4b-ene-1,10-dicarboxylicacid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1a,4aa,10b)- (9CI)
• 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene,gibb-4b-ene-1,10-dicarboxylic acid deriv.
• Gibberellin A73
• Gibb-4b-ene-1,10-dicarboxylic acid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1α,4aα,10β)- (9CI)
• GA73

• Inchi： 1S/C19H22O4/c1-10-8-18-9-11(10)4-5-12(18)19-7-3-6-17(2,16(22)23-19)14(19)13(18)15(20)21/h5,11,13-14H,1,3-4,6-9H2,2H3,(H,20,21)
• InChI Key： URQVNHAGIRVMLB-UHFFFAOYSA-N
• SMILES： CC12C3C(C45CC(=C)C(CC=C4C3(OC1=O)CCC2)C5)C(=O)O

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• XLogP3: 1.633

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 557.4±50.0 °C(Predicted)
• PSA: 52.54
• pka: 4.19±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones